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Compound Name: Nardoaristolone B

Cat. No.: B12396786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nardoaristolone B is a sesquiterpenoid compound first isolated from Nardostachys chinensis.

[1][2] It has garnered interest within the scientific community due to its potential biological

activities. The effective purification of Nardoaristolone B from natural product extracts or

synthetic reaction mixtures is crucial for its further study and development. This document

provides detailed protocols for the purification of Nardoaristolone B using flash column

chromatography and preparative high-performance liquid chromatography (HPLC). These

methods are designed to yield high-purity Nardoaristolone B suitable for a range of research

and development applications.

While specific, detailed published protocols for the purification of Nardoaristolone B are not

readily available, the following methods have been developed based on established principles

for the separation of sesquiterpenoids and related natural products.[3][4][5][6][7][8][9]
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Property Value

Molecular Formula C₁₄H₁₈O₂

Molecular Weight 218.29 g/mol [10]

Appearance White to off-white solid

Solubility
Soluble in methanol, ethanol, ethyl acetate, and

other common organic solvents.

Purification Workflow Overview
The general workflow for the purification of Nardoaristolone B from a crude extract involves

an initial fractionation step using flash column chromatography, followed by a final polishing

step using preparative HPLC to achieve high purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8084687/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8084687/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8084687/
https://pubmed.ncbi.nlm.nih.gov/8370115/
https://pubmed.ncbi.nlm.nih.gov/8370115/
https://pubmed.ncbi.nlm.nih.gov/28390974/
https://pubmed.ncbi.nlm.nih.gov/28390974/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6426942/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6426942/
https://pubmed.ncbi.nlm.nih.gov/25798643/
https://pubmed.ncbi.nlm.nih.gov/25798643/
https://pubmed.ncbi.nlm.nih.gov/25798643/
https://www.researchgate.net/publication/256870294_Novel_sesquiterpenes_from_Nardostachys_chinensis_Batal
https://pdfs.semanticscholar.org/3e3e/15f8a5f77a3b6e499a0761205086fe7ad06c.pdf
https://pubmed.ncbi.nlm.nih.gov/22233035/
https://pubmed.ncbi.nlm.nih.gov/22233035/
https://pubchem.ncbi.nlm.nih.gov/compound/Nardoaristolone-B
https://www.benchchem.com/product/b12396786#protocols-for-nardoaristolone-b-purification-by-chromatography
https://www.benchchem.com/product/b12396786#protocols-for-nardoaristolone-b-purification-by-chromatography
https://www.benchchem.com/product/b12396786#protocols-for-nardoaristolone-b-purification-by-chromatography
https://www.benchchem.com/product/b12396786#protocols-for-nardoaristolone-b-purification-by-chromatography
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12396786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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